Cas no 1354006-80-6 ((S)-3-Bromo-piperidine-1-carboxylic acid benzyl ester)

• Product Name: (S)-3-Bromo-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1354006-80-6
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• CID: 2155632
• Update Time: 2025-10-10

(S)-3-Bromo-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-bromo-piperidine-1-carboxylic acid benzyl ester
• (S)-Benzyl 3-bromopiperidine-1-carboxylate
• AM96005
• (S)-3-Bromopiperidine-1-carboxylic acid benzyl ester
• (S)-3-Bromo-piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C13H16BrNO2/c14-12-7-4-8-15(9-12)13(16)17-10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2/t12-/m0/s1
• InChI Key： HTYKTKWPZJHKAN-LBPRGKRZSA-N
• SMILES： Br[C@@H]1CN(C(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Topological Polar Surface Area: 29.5

Additional information on (S)-3-Bromo-piperidine-1-carboxylic acid benzyl ester

(S)-3-Bromo-piperidine-1-carboxylic acid benzyl ester: A Comprehensive Overview

The compound (S)-3-Bromo-piperidine-1-carboxylic acid benzyl ester, identified by the CAS number 1354006-80-6, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of piperidine derivatives, which are widely studied due to their potential pharmacological activities. The molecule's structure features a piperidine ring with a bromine substituent at the 3-position and a benzyl ester group attached to the carboxylic acid moiety at the 1-position. This unique combination of functional groups makes it a versatile compound with applications in various areas of chemical research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of enantiomerically pure (S)-3-Bromo-piperidine-1-carboxylic acid benzyl ester. The use of asymmetric catalysis and chiral auxiliary techniques has significantly improved the yield and enantioselectivity of this compound. These methods are particularly important in drug development, where stereochemistry plays a critical role in determining biological activity and selectivity.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have utilized (S)-3-Bromo-piperidine-1-carboxylic acid benzyl ester as an intermediate in the synthesis of bioactive compounds, including kinase inhibitors and GPCR modulators. For instance, studies have shown that derivatives of this compound can modulate cellular signaling pathways, making them valuable candidates for treating diseases such as cancer and neurodegenerative disorders.

In addition to its role as an intermediate, (S)-3-Bromo-piperidine-1-carboxylic acid benzyl ester has been investigated for its intrinsic pharmacological properties. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound for drug development. Furthermore, its bromine substituent introduces additional reactivity, enabling further functionalization to explore its biological profile.

The stereochemistry of this compound is another area of intense research interest. The (S) configuration at the 3-position has been shown to influence both the physical properties and biological activity of the molecule. For example, enantiomeric excess (ee) has been found to significantly impact solubility, stability, and bioavailability. These findings underscore the importance of stereochemical control in the synthesis and optimization of this compound.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in characterizing (S)-3-Bromo-piperidine-1-carboxylic acid benzyl ester. These methods provide detailed insights into the molecular structure, purity, and stability of the compound. Additionally, computational modeling has been employed to predict its pharmacokinetic properties, aiding in early-stage drug design.

In conclusion, (S)-3-Bromo-piperidine-1-carboxylic acid benzyl ester represents a valuable molecule with diverse applications in organic synthesis and drug discovery. Its unique structure, coupled with advancements in synthetic methodologies and analytical techniques, positions it as a key player in future research efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field of medicinal chemistry.